(1-(But-3-en-1-yl)cyclohexyl)methanamine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: (1-but-3-enylcyclohexyl)methanamine
• InChI: InChI=1S/C11H21N/c1-2-3-7-11(10-12)8-5-4-6-9-11/h2H,1,3-10,12H2
• InChI Key: VRZGHHATSBFCKF-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC1(CCCCC1)CN

Description

(1-(But-3-en-1-yl)cyclohexyl)methanamine: is an organic compound with the molecular formula C11H21N It is a cyclohexyl derivative with a butenyl group attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-(But-3-en-1-yl)cyclohexyl)methanamine typically involves the reaction of cyclohexylamine with but-3-en-1-yl halide under basic conditions. The reaction is carried out in the presence of a suitable base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

(1-(But-3-en-1-yl)cyclohexyl)methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides or nitroso derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alkane derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butenyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield amine oxides, while reduction can produce primary amines or alkanes.

Scientific Research Applications

(1-(But-3-en-1-yl)cyclohexyl)methanamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-(But-3-en-1-yl)cyclohexyl)methanamine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(1-(But-3-en-1-yl)cyclohexyl)methanamine: is similar to other cyclohexyl derivatives such as and .

N-Benzyl-1-(1-(but-3-en-1-yl)cyclohexyl)methanamine: is another related compound with a benzyl group attached to the nitrogen atom.

Uniqueness

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties